3,5-dimethoxy-N-{[(4-nitrophenyl)amino]carbonothioyl}benzamide
Overview
Description
3,5-dimethoxy-N-{[(4-nitrophenyl)amino]carbonothioyl}benzamide, also known as DNTB, is a chemical compound that has gained attention in scientific research due to its unique properties. This compound has been synthesized using various methods and has shown potential in several applications, including its mechanism of action, biochemical and physiological effects, and future directions for research.
Mechanism of Action
The mechanism of action of 3,5-dimethoxy-N-{[(4-nitrophenyl)amino]carbonothioyl}benzamide involves the formation of a complex with thiols, which leads to a change in the fluorescence intensity. This property has been utilized in the detection of thiols in various biological samples. This compound has also been shown to interact with metal ions, leading to the formation of colored complexes that can be used for the determination of metal ions in solution.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in vitro and in vivo. In addition, this compound has been shown to have antioxidant properties, which may be beneficial in the treatment of various diseases, including cancer and neurodegenerative disorders. However, further research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
3,5-dimethoxy-N-{[(4-nitrophenyl)amino]carbonothioyl}benzamide has several advantages as a reagent in lab experiments, including its high sensitivity and selectivity for thiols and metal ions. However, this compound has limitations, including its limited solubility in water and its potential interference with other compounds in biological samples.
Future Directions
For research involving 3,5-dimethoxy-N-{[(4-nitrophenyl)amino]carbonothioyl}benzamide include the development of new synthesis methods to improve efficiency and reduce costs. In addition, further research is needed to fully understand the biochemical and physiological effects of this compound, including its potential as an antioxidant and anti-cancer agent. Other potential applications for this compound include its use in the development of new fluorescent probes and chromogenic reagents for the determination of metal ions in solution.
Scientific Research Applications
3,5-dimethoxy-N-{[(4-nitrophenyl)amino]carbonothioyl}benzamide has been used in various scientific research applications, including its use as a fluorescent probe for the detection of thiols and as a reagent for the determination of sulfhydryl groups in proteins. This compound has also been used as a chromogenic reagent for the determination of metal ions in solution. In addition, this compound has been used as a starting material for the synthesis of other compounds, including potential anti-cancer agents.
properties
IUPAC Name |
3,5-dimethoxy-N-[(4-nitrophenyl)carbamothioyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O5S/c1-23-13-7-10(8-14(9-13)24-2)15(20)18-16(25)17-11-3-5-12(6-4-11)19(21)22/h3-9H,1-2H3,(H2,17,18,20,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMSDCEDSXAWWLD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)NC(=S)NC2=CC=C(C=C2)[N+](=O)[O-])OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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